Cas no 79174-30-4 (1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-)
79174-30-4 structure
Product Name:1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
CAS No:79174-30-4
MF:C15H17N3O
MW:255.314983129501
CID:533249
PubChem ID:54230554
Update Time:2025-04-19
1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
- 4,4-dimethyl-1-phenyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-one
- 79174-30-4
- DTXSID60709926
- 4,4-Dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-one
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- Inchi: 1S/C15H17N3O/c1-15(2,3)14(19)13(18-11-16-10-17-18)9-12-7-5-4-6-8-12/h4-11H,1-3H3
- InChI Key: QIYHEADMPPZNJY-UHFFFAOYSA-N
- SMILES: O=C(C(=CC1C=CC=CC=1)N1C=NC=N1)C(C)(C)C
Computed Properties
- Exact Mass: 255.137162174g/mol
- Monoisotopic Mass: 255.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 47.8Ų
1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
79174-30-4 (1-Penten-3-one, 4,4-dimethyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-) Related Products
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